(1-(4-Fluorophenyl)cyclohexyl)methanamine hydrochloride
Overview
Description
1-(4-Fluorophenyl)cyclohexyl)methanamine hydrochloride, also known as 1-(4-FPCHM)HCl, is a synthetic compound that is used in scientific research and laboratory experiments. It is a cyclohexyl derivative of the aminomethane family and is characterized by its high solubility in aqueous solutions. 1-(4-FPCHM)HCl has been used in a number of studies and applications, including those related to drug discovery, pharmacology, and biochemistry.
Scientific Research Applications
Biased Agonists in Antidepressant Research
(1-(4-Fluorophenyl)cyclohexyl)methanamine hydrochloride has implications in the development of antidepressant drugs. Derivatives of this compound, designed as biased agonists of serotonin 5-HT1A receptors, exhibit potential for robust antidepressant-like activity. This research is significant because it demonstrates the high affinity and selectivity of these compounds for 5-HT1A receptors, indicating a promising avenue for developing new antidepressants (Sniecikowska et al., 2019).
Analytical Chemistry and Drug Degradation
In the field of analytical chemistry, particularly related to drug degradation, the compound has been studied in the context of flunarizine hydrochloride and its degradation products. Techniques like micellar liquid chromatography (MLC) and microemulsion liquid chromatography (MELC) have been applied for separation and analysis, indicating the compound's role in understanding pharmaceutical stability and degradation pathways (El-Sherbiny et al., 2005).
Chiral Discrimination and Drug Synthesis
Chiral discrimination is another area of research where this compound plays a role. The separation of its enantiomers has been achieved, which is vital in the synthesis of drugs where specific enantiomers may have different biological activities. This research is essential in developing more targeted and effective pharmaceuticals (Bereznitski et al., 2002).
Anti-Leukemia Research
The compound's derivatives have been synthesized and measured for anti-leukemia activity, revealing potential bioactivity against leukemia. This highlights its significance in oncology research, especially in exploring new therapeutic agents (Yang et al., 2009).
properties
IUPAC Name |
[1-(4-fluorophenyl)cyclohexyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FN.ClH/c14-12-6-4-11(5-7-12)13(10-15)8-2-1-3-9-13;/h4-7H,1-3,8-10,15H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBOLETZDXHJAML-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CN)C2=CC=C(C=C2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80857195 |
Source
|
| Record name | 1-[1-(4-Fluorophenyl)cyclohexyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80857195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
771583-24-5 |
Source
|
| Record name | 1-[1-(4-Fluorophenyl)cyclohexyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80857195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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